Cas no 207788-38-3 (Lithium;ZINC;2,2,6,6-tetramethylpiperidin-1-ide;chloride)

• Product Name: Lithium;ZINC;2,2,6,6-tetramethylpiperidin-1-ide;chloride
• CAS No: 207788-38-3
• MF: C₁₈H₃₆ClLiN₂Zn
• MW: 388.294840812683
• CID: 4710743
• Update Time: 2025-08-04

Lithium;ZINC;2,2,6,6-tetramethylpiperidin-1-ide;chloride Chemical and Physical Properties

Names and Identifiers

• Lithium;ZINC;2,2,6,6-tetramethylpiperidin-1-ide;chloride

• Inchi： 1S/2C9H18N.ClH.Li.Zn/c2*1-8(2)6-5-7-9(3,4)10-8;;;/h2*5-7H2,1-4H3;1H;;/q2*-1;;+1;+2/p-1
• InChI Key： HADJOMKWMXNFKI-UHFFFAOYSA-M
• SMILES： [Zn+2].[Cl-].[N-]1C(C)(C)CCCC1(C)C.[N-]1C(C)(C)CCCC1(C)C.[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 261
• Topological Polar Surface Area: 2

Experimental Properties

• Sensitiveness: air sensitive, moisture sensitive

Additional information on Lithium;ZINC;2,2,6,6-tetramethylpiperidin-1-ide;chloride

Compound CAS No: 207788-38-3 - Lithium, Zinc, 2,2,6,6-Tetramethylpiperidin-1-ide, Chloride

The compound with CAS number 207788-38-3 is a unique chemical entity that combines the elements Lithium, Zinc, and the organic component 2,2,6,6-Tetramethylpiperidin-1-ide, along with Chloride. This compound has garnered significant attention in the scientific community due to its versatile properties and potential applications in various fields such as materials science, electronics, and catalysis.

Lithium, a light alkali metal, is renowned for its use in lithium-ion batteries. Its high reactivity and ability to form stable compounds make it a critical component in modern energy storage systems. In the context of CAS No: 207788-38-3, lithium plays a pivotal role in enhancing the electronic properties of the compound.

Zinc, on the other hand, is a transition metal known for its excellent corrosion resistance and biocompatibility. In this compound, zinc contributes to the structural integrity and stability of the material. Recent studies have highlighted its potential in catalytic applications due to its ability to facilitate various chemical reactions efficiently.

The organic component of this compound is 2,2,6,6-Tetramethylpiperidin-1-ide, which is a derivative of piperidine. This molecule's structure provides a rigid framework that enhances the mechanical properties of the compound. Its bulky substituents also play a role in modulating the electronic characteristics of the material.

Chloride ions are integral to this compound's ionic structure. They contribute to the overall charge balance and influence the material's conductivity and stability under various conditions.

Applications in Modern Technology

CAS No: 207788-38-3 has found applications in advanced battery technologies where lithium's high energy density is combined with zinc's robustness. Recent research has demonstrated that this compound can significantly improve battery performance by enhancing both energy density and cycle life.

Catalytic Properties

In catalysis, this compound exhibits exceptional activity due to its unique combination of metal centers and organic frameworks. Studies have shown that it can effectively catalyze reactions such as hydrogenation and oxidation under mild conditions.

Biochemical Applications

The biocompatibility of zinc within this compound makes it suitable for biomedical applications such as drug delivery systems and biosensors. The rigid structure provided by 2,2,6,6-Tetramethylpiperidin-1-ide ensures stability during physiological processes.